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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-

CAS No.: 1767-28-8

Cat. No.: B122723

Get Quote

Synthesis, Metabolism, and Toxicological Significance[1]

Executive Summary
1-Pyrenol, 6-nitro- (CAS: 1767-28-8), systematically known as 1-hydroxy-6-nitropyrene (1-OH-

6-NP), is a critical metabolite and environmental degradation product of 1-nitropyrene (1-NP).

As 1-NP is the predominant nitrated polycyclic aromatic hydrocarbon (nitro-PAH) in diesel

exhaust, its hydroxylated derivatives serve as essential biomarkers for assessing human

exposure to combustion emissions.

This guide provides a comprehensive technical analysis of 1-OH-6-NP, detailing its chemical

synthesis, metabolic formation via cytochrome P450 pathways, mutagenic potential, and

validated analytical protocols for its quantification in biological matrices.

Chemical Identity & Physicochemical Properties
1-OH-6-NP is a bifunctional pyrene derivative characterized by a hydroxyl group at the C1

position and a nitro group at the C6 position. This substitution pattern significantly alters its
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electron distribution compared to the parent 1-nitropyrene, influencing its solubility, reactivity,

and interaction with biological macromolecules.

Property Data

Systematic Name 1-Hydroxy-6-nitropyrene

Synonyms
1-Pyrenol, 6-nitro-; 6-Nitro-1-pyrenol; 1-OH-6-

NP

CAS Registry Number 1767-28-8

Molecular Formula C₁₆H₉NO₃

Molecular Weight 263.25 g/mol

Appearance Yellow to orange crystalline solid

Solubility
Soluble in DMSO, acetone, methanol; Poorly

soluble in water

Key Analogs

1-Nitropyrene (Parent); 1-Hydroxypyrene

(Biomarker); 1-Hydroxy-3-nitropyrene (Isomer);

1-Hydroxy-8-nitropyrene (Isomer)

Synthesis & Production Protocols
Production of 1-OH-6-NP for research standards typically follows two distinct pathways:

chemical synthesis (for high purity/yield) and photochemical generation (mimicking

environmental degradation).

3.1 Chemical Synthesis Protocol
Direct nitration of pyrene yields 1-nitropyrene, but introducing a hydroxyl group at a specific

position on the nitrated ring is synthetically challenging due to directing effects. A proven multi-

step protocol involves the oxidation of pyrene followed by nitration.[2]

Protocol: Lead Tetraacetate Oxidation Route

Acetoxylation (Protection/Activation):
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Reagents: Pyrene (2.0 g), Lead Tetraacetate (1.2 g).

Solvent: Toluene:Acetic Acid (9:1 v/v).[3]

Conditions: Reflux at 80°C for 6 hours.

Mechanism: Radical acetoxylation yields 1-acetoxypyrene.

Purification: Silica gel column chromatography (Eluent: 10% Benzene in Hexane).

Nitration:

Substrate: 1-Acetoxypyrene.[3]

Reagents: Nitric Acid / Acetic Acid mixture.

Conditions: Stir at 30°C.

Mechanism: Electrophilic aromatic substitution. The acetoxy group directs the nitro group

to the ortho and para positions relative to itself (positions 2, 6, and 8 on the pyrene ring).

Hydrolysis (Deprotection):

Reagents: Sodium Acetate in Methanol:THF (1:1).

Conditions: Room temperature, 20 minutes.

Product: A mixture of isomers: 1-hydroxy-3-nitropyrene, 1-hydroxy-6-nitropyrene, and 1-

hydroxy-8-nitropyrene.[3][4]

Final Purification:

Isomers must be separated via High-Performance Liquid Chromatography (HPLC) using a

C18 reverse-phase column and a Methanol/Water gradient.

3.2 Photochemical Formation
In the environment, 1-OH-6-NP is formed via the photo-oxidation of 1-nitropyrene adsorbed on

particulate matter.
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Mechanism: Irradiation (UV-A/Visible) of 1-NP leads to a nitro-to-nitrite rearrangement

followed by homolytic cleavage, generating a pyrenoxy radical that resolves into

hydroxynitropyrenes.

Relevance: This pathway explains the presence of 1-OH-6-NP in ambient air samples,

distinct from metabolic production.

Metabolic Pathways (Bioactivation)
The toxicity of 1-nitropyrene is largely dependent on its metabolic activation. Upon inhalation or

ingestion, 1-NP is metabolized by Cytochrome P450 enzymes (Phase I) and Nitroreductases.

Oxidative Pathway (Major): CYPs (specifically CYP2A13 and CYP2E1) hydroxylate the

pyrene ring. Hydroxylation at the C6 and C8 positions is favored, generating 1-OH-6-NP and

1-OH-8-NP.

Reductive Pathway: Nitroreductases reduce the nitro group to an amine (1-aminopyrene),

which can be N-acetylated.

Conjugation (Phase II): The hydroxyl group of 1-OH-6-NP serves as a handle for

Glucuronosyltransferases (UGTs) and Sulfotransferases (SULTs), forming water-soluble

conjugates for urinary excretion.

Pathway Legend
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Figure 1: Metabolic biotransformation of 1-Nitropyrene illustrating the specific formation of the

1-Hydroxy-6-nitropyrene isomer via oxidative pathways.[5][6]

Toxicology & Mechanism of Action[10]
1-OH-6-NP is not merely an excretion product; it retains toxicological activity.

Mutagenicity: Unlike the parent 1-NP, which is a potent direct-acting mutagen in Salmonella

typhimurium (Ames test), the hydroxy-nitropyrenes (including 1-OH-6-NP) typically require

metabolic activation (S9 fraction) to exhibit mutagenicity. The hydroxyl group alters the redox

potential of the nitro group, often requiring further activation (e.g., O-acetylation) to bind

DNA.

Endocrine Disruption: Recent studies indicate that hydroxylated nitropyrenes, including 1-

OH-6-NP, exhibit anti-estrogenic and anti-androgenic activity, classifying them as potential

endocrine-disrupting chemicals (EDCs).[4]

DNA Adducts: The ultimate carcinogenic forms are often N-hydroxy-amino derivatives. 1-OH-

6-NP can be reduced to 1-hydroxy-6-aminopyrene, which can form covalent adducts with

guanine residues in DNA, leading to replication errors.

Structure-Activity Relationship (SAR):

Analog Mutagenicity (Ames TA98) Mechanism

1-Nitropyrene High (Direct-acting)
Nitroreduction -> N-
hydroxyarylamine

1-Hydroxypyrene Non-mutagenic Biomarker of exposure only

1-OH-6-NP Moderate (S9-dependent)
Requires activation; weaker

nitroreductase substrate

| 1-OH-3-NP | Moderate (S9-dependent) | Similar to 6-isomer; steric differences |

Analytical Methodologies
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Quantification of 1-OH-6-NP in urine is the gold standard for monitoring exposure to nitro-

PAHs. The following protocol ensures high specificity and sensitivity.

Protocol: Urinary Extraction and LC-MS/MS Detection
1. Sample Preparation:

Hydrolysis: Treat urine (5 mL) with

-glucuronidase/arylsulfatase (from Helix pomatia) at 37°C for 12 hours. This cleaves the
Phase II conjugates, releasing free 1-OH-6-NP.

Internal Standard: Spike with deuterated standard (e.g., 1-Hydroxypyrene-d9 or 1-

Nitropyrene-d9).[7]

2. Selective Extraction (Blue Rayon):

Blue Rayon: Use copper phthalocyanine trisulfonate adsorbed on rayon (Blue Rayon). This

material selectively binds planar polycyclic aromatic compounds.

Adsorption: Shake hydrolyzed urine with Blue Rayon (50 mg) for 30 mins.

Wash: Wash rayon with water/methanol to remove non-planar interferents.

Elution: Elute target analytes using Methanol:Ammonia (50:1).

3. Cleanup:

Pass eluate through a Silica or Alumina SPE cartridge to remove polar impurities. Evaporate

to dryness under Nitrogen. Reconstitute in mobile phase.

4. LC-MS/MS Parameters:

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

Ionization: Electrospray Ionization (ESI) in Negative Mode.
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Transitions (MRM):

Precursor Ion: m/z 262 [M-H]⁻

Product Ions: m/z 232 [M-H-NO]⁻ (Loss of NO), m/z 246 [M-H-O]⁻.
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Figure 2: Analytical workflow for the extraction and quantification of 1-OH-6-NP from human

urine samples.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://mhlw-grants.niph.go.jp/system/files/2012/124051/201236002B/201236002B0009.pdf
https://wap.guidechem.com/encyclopedia/1-nitro-2-pyrenol-dic118497.html
https://www.researchgate.net/publication/6256187_Identification_and_Quantification_of_1-Nitropyrene_Metabolites_in_Human_Urine_as_a_Proposed_Biomarker_for_Exposure_to_Diesel_Exhaust
https://www.researchgate.net/publication/309416493_Quantification_of_1-hydroxypyrene_1-_and_2-hydroxynaphthalene_3-hydroxybenzoapyrene_and_6-hydroxynitropyrene_by_HPLC-MSMS_in_human_urine_as_exposure_biomarkers_for_environmental_and_occupational_surve
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitrobenzo_a_pyrene
https://mhlw-grants.niph.go.jp/system/files/2012/124051/201236002A/201236002A0006.pdf
https://www.benchchem.com/product/b122723/docs#technical-guide-1-pyrenol-6-nitro-1-hydroxy-6-nitropyrene
https://www.benchchem.com/product/b122723/docs#technical-guide-1-pyrenol-6-nitro-1-hydroxy-6-nitropyrene
https://www.benchchem.com/product/b122723/docs#technical-guide-1-pyrenol-6-nitro-1-hydroxy-6-nitropyrene
https://www.benchchem.com/product/b122723/docs#technical-guide-1-pyrenol-6-nitro-1-hydroxy-6-nitropyrene
https://www.benchchem.com/product/b122723?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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